Cas no 13749-57-0 (Ethanedithioamide,N1,N2-dibutyl-)

• Product Name: Ethanedithioamide,N1,N2-dibutyl-
• CAS No: 13749-57-0
• MF: C₁₀H₂₀N₂S₂
• MW: 232.409199714661
• CID: 223246
• PubChem ID: 1897108
• Update Time: 2025-04-19

Ethanedithioamide,N1,N2-dibutyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedithioamide,N1,N2-dibutyl-
• N,N'-dibutylethanedithioamide
• N~1~,N~2~-Dibutylethanebis(thioamide)
• NSC523354
• DTXSID00365489
• NSC-523354
• 13749-57-0

• Inchi： 1S/C10H20N2S2/c1-3-5-7-11-9(13)10(14)12-8-6-4-2/h3-8H2,1-2H3,(H,11,13)(H,12,14)
• InChI Key： XEHMWDJXQOCWDM-UHFFFAOYSA-N
• SMILES： S=C(C(NCCCC)=S)NCCCC

Computed Properties

• Exact Mass: 232.107
• Monoisotopic Mass: 232.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 306.7°C at 760 mmHg
• Flash Point: 139.3°C
• Refractive Index: 1.546
• PSA: 24.06
• LogP: 3.20240